- Preparation of salts of fused pyrazine derivative for treatment of degenerative and inflammatory diseases, World Intellectual Property Organization, , ,
Cas no 957230-68-1 (3,6-Dibromopyrazine-2-carboxylic acid)
957230-68-1 structure
Product Name:3,6-Dibromopyrazine-2-carboxylic acid
CAS No:957230-68-1
MF:C5H2Br2N2O2
MW:281.889579296112
MDL:MFCD13193674
CID:838747
Update Time:2023-09-11
3,6-Dibromopyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dibromopyrazine-2-carboxylic acid
- 3,6-dibromo-2-Pyrazinecarboxylic acid
- 3,6-DIBROMO-PYRAZINE-2-CARBONITRILE
- 2,5-dibromo-3-pyrazoic acid
- 3,6-dibromo-pyrazine-2-carboxylic acid
- QC-6860
- MJOLIBQBOIULPY-UHFFFAOYSA-N
- EBD2044375
- FCH1382027
- 3,6-dibromo-pyrazin-2-carboxylic acid
- SY021153
- AB0030930
- ST2410325
- AX8210467
- X3207
- 3,6-Dibromo-2-pyrazinecarboxylic acid (ACI)
-
- MDL： MFCD13193674
- Inchi： 1S/C5H2Br2N2O2/c6-2-1-8-4(7)3(9-2)5(10)11/h1H,(H,10,11)
- InChI Key： MJOLIBQBOIULPY-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=NC=C(Br)N=1)O
Computed Properties
- Exact Mass: 279.84800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 63.1
Experimental Properties
- PSA: 63.08000
- LogP: 1.69980
3,6-Dibromopyrazine-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
3,6-Dibromopyrazine-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,6-Dibromopyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077583-5g |
3,6-Dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95% | 5g |
￡153.00 | 2022-03-01 | |
| Fluorochem | 077583-10g |
3,6-Dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95% | 10g |
￡290.00 | 2022-03-01 | |
| Fluorochem | 077583-25g |
3,6-Dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95% | 25g |
￡686.00 | 2022-03-01 | |
| Fluorochem | 077583-1g |
3,6-Dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95% | 1g |
￡51.00 | 2022-03-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06924-25g |
3,6-dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95% | 25g |
$699 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D897300-10g |
3,6-Dibromo-2-pyrazinecarboxylic Acid |
957230-68-1 | 95% | 10g |
1,934.10 | 2021-05-17 | |
| Chemenu | CM104338-1g |
3,6-dibromopyrazine-2-carboxylic acid |
957230-68-1 | 95%+ | 1g |
$87 | 2021-08-06 | |
| TRC | D426233-50mg |
3,6-Dibromopyrazine-2-carboxylic Acid |
957230-68-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426233-100mg |
3,6-Dibromopyrazine-2-carboxylic Acid |
957230-68-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D426233-500mg |
3,6-Dibromopyrazine-2-carboxylic Acid |
957230-68-1 | 500mg |
$ 135.00 | 2022-06-05 |
3,6-Dibromopyrazine-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 30 min, 5 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 30 min, 5 °C
Reference
- Preparation of fused pyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 30 min, 5 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water
Reference
- Imidazopyrazines and triazolopyrazines as MAPKAP kinase-5 inhibitors, their preparation, pharmaceutical compositions, and use for the treatment of joint degenerative and inflammatory diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 30 min, 5 °C
Reference
- Imidazolopyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases and their preparation, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 45 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water
Reference
- Pyrrolo[2,3-b]pyrazine derivatives as inhibitors of janus kinase and their preparation and use in the treatment of autoimmune and inflammatory diseases, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 40 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- D-A copolymer donor material based on different substituted pyrazine acceptor units for organic solar cells, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water
Reference
- Discovery of a series of imidazopyrazine small molecule inhibitors of the kinase MAPKAPK5, that show activity using in vitro and in vivo models of rheumatoid arthritis, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2266-2270
3,6-Dibromopyrazine-2-carboxylic acid Raw materials
3,6-Dibromopyrazine-2-carboxylic acid Preparation Products
3,6-Dibromopyrazine-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:957230-68-1)3,6-Dibromopyrazine-2-carboxylic acid
Order Number:A847801
Stock Status:in Stock
Quantity:25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:16
Price ($):245.0
Email:sales@amadischem.com
3,6-Dibromopyrazine-2-carboxylic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:957230-68-1)3,6-Dibromopyrazine-2-carboxylic acid
Purity:99%
Quantity:25.0g
Price ($):245.0